Cas no 2034255-58-6 (N-{2-5-(furan-3-yl)thiophen-2-ylethyl}cyclopropanesulfonamide)

• Product Name: N-{2-5-(furan-3-yl)thiophen-2-ylethyl}cyclopropanesulfonamide
• CAS No: 2034255-58-6
• MF: C₁₃H₁₅NO₃S₂
• MW: 297.393100976944
• CID: 6238247
• PubChem ID: 119102195
• Update Time: 2025-08-04

N-{2-5-(furan-3-yl)thiophen-2-ylethyl}cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-5-(furan-3-yl)thiophen-2-ylethyl}cyclopropanesulfonamide
• 2034255-58-6
• N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}cyclopropanesulfonamide
• N-[2-[5-(furan-3-yl)thiophen-2-yl]ethyl]cyclopropanesulfonamide
• CCG-346928
• F6520-1787
• N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)cyclopropanesulfonamide
• AKOS026693660

• Inchi： 1S/C13H15NO3S2/c15-19(16,12-2-3-12)14-7-5-11-1-4-13(18-11)10-6-8-17-9-10/h1,4,6,8-9,12,14H,2-3,5,7H2
• InChI Key： OSNLSXRTMCKCEA-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NCCC1=CC=C(C2=COC=C2)S1)(=O)=O

Computed Properties

• Exact Mass: 297.04933569g/mol
• Monoisotopic Mass: 297.04933569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on N-{2-5-(furan-3-yl)thiophen-2-ylethyl}cyclopropanesulfonamide

N-{2-5-(furan-3-yl)thiophen-2-ylethyl}cyclopropanesulfonamide (CAS No. 2034255-58-6): A Comprehensive Overview

N-{2-5-(furan-3-yl)thiophen-2-ylethyl}cyclopropanesulfonamide (CAS No. 2034255-58-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclopropane sulfonamide moiety and a furan-thiophene heterocyclic system, has been the subject of extensive research in recent years, particularly in the context of its biological activities and pharmacological properties.

The chemical structure of N-{2-5-(furan-3-yl)thiophen-2-ylethyl}cyclopropanesulfonamide is composed of a cyclopropane ring attached to a sulfonamide group, which is further linked to a thiophene ring substituted with a furan moiety. This intricate arrangement of functional groups imparts the compound with a high degree of structural rigidity and specific interactions with biological targets, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of N-{2-5-(furan-3-yl)thiophen-2-ylethyl}cyclopropanesulfonamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, N-{2-5-(furan-3-yl)thiophen-2-ylethyl}cyclopropanesulfonamide has shown promising results in neuroprotective studies. Research conducted on animal models of neurodegenerative diseases has indicated that this compound can reduce oxidative stress and protect neuronal cells from apoptosis. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, N-{2-5-(furan-3-yl)thiophen-2-ylethyl}cyclopropanesulfonamide has also been investigated for its antitumor activities. Preclinical studies have shown that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways associated with cell proliferation and apoptosis.

The pharmacokinetic profile of N-{2-5-(furan-3-yl)thiophen-2-ylethyl}cyclopropanesulfonamide has also been studied extensively. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral therapeutic agent. However, further research is needed to optimize its formulation and dosing regimens for clinical use.

Safety assessments have indicated that N-{2-5-(furan-3-yl)thiophen-2-ylethyl}cyclopropanesulfonamide is generally well-tolerated at therapeutic doses. Preclinical toxicology studies have not reported any significant adverse effects, although long-term safety data are still required to fully evaluate its safety profile.

In conclusion, N-{2-5-(furan-3-yl)thiophen-2-ylethyl}cyclopropanesulfonamide (CAS No. 2034255-58-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its use in various medical conditions. As more data become available, this compound may emerge as a valuable addition to the arsenal of drugs used to treat inflammatory diseases, neurodegenerative disorders, and cancer.